2-(2,5-Dimethylphenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(2,5-dimethylphenyl)-4-[(4-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C22H21N3S/c1-15-5-8-18(9-6-15)14-26-22-21-13-20(24-25(21)11-10-23-22)19-12-16(2)4-7-17(19)3/h4-13H,14H2,1-3H3
• InChI Key: VXPLZOCVVJMEFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=C(C=CC(=C4)C)C
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol
• CAS No.: 1207050-27-8

Description

2-(2,5-Dimethylphenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C22H21N3S and its molecular weight is 359.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

• Synthesis and Anticancer Activity : Research into pyrazolo[3,4-d]pyrimidin-4-one derivatives, related to the pyrazolo[1,5-a]pyrazine structure, has shown significant anticancer activity. For example, one study reported compounds exhibiting potent inhibitory activity against human breast adenocarcinoma cell lines, highlighting the potential of these derivatives in cancer treatment (Khaled R. A. Abdellatif et al., 2014).

Antibacterial Activities

• Derivatives with Antibacterial Activities : Another research avenue explores the antibacterial properties of pyrazole derivatives. For instance, certain synthesized compounds based on 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid showed promising antibacterial activity against both Gram-positive and Gram-negative bacteria (Ishak Bildirici et al., 2007).

Anti-inflammatory and Antimicrobial Agents

• Synthesis of Novel Derivatives as Anti-inflammatory and Antimicrobial Agents : Compounds incorporating pyrazole, isoxazole, and other heterocyclic frameworks have been synthesized and evaluated for their anti-bacterial, antifungal, and anti-inflammatory activities. This research indicates the versatility of these compounds in developing new therapeutic agents (B. V. Kendre et al., 2015).

Photovoltaic Applications

• Application in Photovoltaic Devices : Pyrazine-based compounds have also been investigated for their application in photovoltaic devices. A study on thieno[3,4-b]pyrazine-based and 2,1,3-benzothiadiazole-based donor−acceptor copolymers highlights the potential of these materials in enhancing the efficiency of photovoltaic devices (Erjun Zhou et al., 2010).